Cas no 51953-70-9 (Acetic acid, 4-cycloocten-1-ylidene-, ethyl ester)

• Product Name: Acetic acid, 4-cycloocten-1-ylidene-, ethyl ester
• CAS No: 51953-70-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 360975
• PubChem ID: 71365871
• Update Time: 2025-04-19

Acetic acid, 4-cycloocten-1-ylidene-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 4-cycloocten-1-ylidene-, ethyl ester
• ethyl 2-cyclooct-4-en-1-ylideneacetate
• 51953-70-9
• Ethyl (cyclooct-4-en-1-ylidene)acetate
• DTXSID30789255

• Inchi： 1S/C12H18O2/c1-2-14-12(13)10-11-8-6-4-3-5-7-9-11/h3-4,10H,2,5-9H2,1H3
• InChI Key： GSDIULAYTPGDHE-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C1CCC=CCCC1)=O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3